1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid
Overview
Description
1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid is a unique organic compound characterized by its cyclopropane and cyclobutane rings
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid typically involves the reaction of cyclopropane derivatives with cyclobutane intermediates. One common method includes the use of methyl 1-hydroxy-1-cyclopropane carboxylate as a starting material, which undergoes a series of reactions to form the desired compound .
Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of specific catalysts to facilitate the reaction. The process may also involve purification steps such as recrystallization to obtain the final product in its pure form .
Chemical Reactions Analysis
Types of Reactions: 1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or alkanes.
Substitution: The hydroxyl group can be substituted with other functional groups, such as halogens or amines.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Substitution: Reagents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) are employed for substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.
Scientific Research Applications
1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.
Industry: It is utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The hydroxyl group and carboxylic acid moiety play crucial roles in its reactivity and binding affinity. These interactions can influence various biochemical pathways, potentially leading to therapeutic effects .
Comparison with Similar Compounds
- 1-Hydroxy-1-cyclopropanecarboxylic acid
- Cyclopropanecarboxylic acid
- Cyclobutanecarboxylic acid
Comparison: 1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid is unique due to the presence of both cyclopropane and cyclobutane rings, which impart distinct chemical and physical properties. Compared to similar compounds, it offers a unique combination of stability and reactivity, making it valuable for specific applications in synthesis and research .
Properties
CAS No. |
2169325-17-9 |
|---|---|
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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